Cas no 97801-56-4 ((2S)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product name: (2S)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 97801-56-4
• MF: C₁₁H₁₂FNO₄S
• MW: 273.280685424805
• MDL: MFCD15731880
• CID: 1992041
• PubChem ID: 686685

(2S)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[(4-fluorophenyl)sulfonyl]-
• (2S)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxylic acid
• 1-[(4-Fluorophenyl)sulfonyl]proline
• NS-04416
• DS-021046
• (S)-1-(4-fluoro-benzenesulfonyl)-pyrrolidine-2-carboxylic acid
• (S)-1-((4-Fluorophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• AKOS024461986
• 1-((4-Fluorophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• EN300-14557552
• J-502818
• (S)-1-((4-Fluorophenyl)sulfonyl)pyrrolidine-2-carboxylicacid
• (2S)-1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidinecarboxylic acid
• ISYUAFVYETYRPO-JTQLQIEISA-N
• (2S)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxylic acid
• 910481-87-7
• 97801-56-4
• SCHEMBL893543
• MFCD15731880

• MDL： MFCD15731880
• Inchi： InChI=1S/C11H12FNO4S/c12-8-3-5-9(6-4-8)18(16,17)13-7-1-2-10(13)11(14)15/h3-6,10H,1-2,7H2,(H,14,15)/t10-/m0/s1
• InChI Key： ISYUAFVYETYRPO-JTQLQIEISA-N
• SMILES： C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)O

Computed Properties

• Exact Mass: 273.04710720Da
• Monoisotopic Mass: 273.04710720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives